Cas no 77354-98-4 (Benzaldehyde,2,2'-[1,4-butanediylbis(oxy)]bis-)

• Product Name: Benzaldehyde,2,2'-[1,4-butanediylbis(oxy)]bis-
• CAS No: 77354-98-4
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 549750
• PubChem ID: 3090117
• Update Time: 2025-04-19

Benzaldehyde,2,2'-[1,4-butanediylbis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,2,2'-[1,4-butanediylbis(oxy)]bis-
• 2,2’-(1,4-Butanediyldioxy)bisbenzaldehyde
• 2-[4-(2-formylphenoxy)butoxy]benzaldehyde
• 1,4-bis(2-carboxaldehydephenoxy)butane
• 1,4-bis(2-carboxyaldehydephenoxy)butane
• 1,4-bis(2-formylphenoxy)butane
• 1,4-bis-(2-formylphenoxy)butane
• 1,4-bis(2'-formylphenyl)-1,4-dioxabutane
• 1,4-bis(salicyloxy)butane
• 1,6-bis(2'-formylphenyl)-1,6-dioxahexane
• 2,2'-(1,4-BUTANEDIYLDIOXY) BISBENZALDEHYDE
• AC1MJDBH
• AG-H-09352
• CTK5E4300
• 2-[4-(2-methanoylphenoxy)butoxy]benzaldehyde
• SCHEMBL8372730
• 77354-98-4
• DTXSID80389042
• 4-Amino-3,5-dichlorobenzenesulfamide
• A839061
• 2,2'-(TETRAMETHYLENEDIOXY)DIBENZALDEHYDE
• SR-01000310959
• 2,2'-(butane-1,4-diylbis(oxy))dibenzaldehyde
• SR-01000310959-1
• AKOS000546475
• 2,2'-[Butane-1,4-diylbis(oxy)]dibenzaldehyde

• Inchi： 1S/C18H18O4/c19-13-15-7-1-3-9-17(15)21-11-5-6-12-22-18-10-4-2-8-16(18)14-20/h1-4,7-10,13-14H,5-6,11-12H2
• InChI Key： WNEFNKQASOEBOX-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1C=O)CCCCOC1C=CC=CC=1C=O

Computed Properties

• Exact Mass: 298.12100
• Monoisotopic Mass: 298.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.60000
• LogP: 3.54960